Cas no 122961-18-6 (Phenol, 4-(1,3-dimethylheptyl)-)
122961-18-6 structure
Product Name:Phenol, 4-(1,3-dimethylheptyl)-
CAS No:122961-18-6
MF:C15H24O
MW:220.350464820862
CID:1217542
PubChem ID:14266887
Update Time:2025-04-20
Phenol, 4-(1,3-dimethylheptyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(1,3-dimethylheptyl)-
- 4-(4-methyloctan-2-yl)phenol
- 122961-18-6
- Phenol, 4-(1,3-dimethylheptyl)
- DTXSID30558180
-
- Inchi: 1S/C15H24O/c1-4-5-6-12(2)11-13(3)14-7-9-15(16)10-8-14/h7-10,12-13,16H,4-6,11H2,1-3H3
- InChI Key: JQAZDEHCPWOMQE-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C(C)CC(C)CCCC
Computed Properties
- Exact Mass: 220.18282
- Monoisotopic Mass: 220.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-(1,3-dimethylheptyl)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
122961-18-6 (Phenol, 4-(1,3-dimethylheptyl)-) Related Products
- 1131-60-8(4-Cyclohexylphenol)
- 75520-41-1(Acetyl Coenzyme A Trilithium Salt)
- 84-16-2(Hexestrol)
- 29799-07-3(4-(1-Adamantyl)phenol)
- 81936-33-6(4-(trans-4-Propylcyclohexyl)phenol)
- 80-46-6(4-Tert-Amylphenol)
- 77-40-7(Bisphenol B)
- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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